Cas no 82076-06-0 (1H-Indole, 3-[2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl]-)

1H-Indole, 3-[2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl]- structure
82076-06-0 structure
Product Name:1H-Indole, 3-[2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl]-
CAS No:82076-06-0
MF:C18H14ClN3O
MW:323.776262760162
CID:699656
PubChem ID:13104111
Update Time:2025-04-19

1H-Indole, 3-[2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 3-[2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl]-
    • 3-(4-chlorophenyl)-5-[2-(1H-indol-3-yl)ethyl]-1,2,4-oxadiazole
    • 3-{2-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl}-1H-indole
    • DTXSID80518259
    • 82076-06-0
    • Inchi: 1S/C18H14ClN3O/c19-14-8-5-12(6-9-14)18-21-17(23-22-18)10-7-13-11-20-16-4-2-1-3-15(13)16/h1-6,8-9,11,20H,7,10H2
    • InChI Key: RETWWSNEZCZIFB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=NOC(CCC2=CNC3C=CC=CC2=3)=N1

Computed Properties

  • Exact Mass: 323.0825398g/mol
  • Monoisotopic Mass: 323.0825398g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 54.7Ų
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